Cas no 101311-04-0 (2H-1-Benzopyran-7-ol,3,4-dihydro-3-(3-hydroxy-2,4-dimethoxyphenyl)-8-methoxy-, (R)- (9CI))

• Product name: 2H-1-Benzopyran-7-ol,3,4-dihydro-3-(3-hydroxy-2,4-dimethoxyphenyl)-8-methoxy-, (R)- (9CI)
• CAS No: 101311-04-0
• MF: C₁₈H₂₀O₆
• MW: 332.347805976868
• CID: 202142
• PubChem ID: 127790

2H-1-Benzopyran-7-ol,3,4-dihydro-3-(3-hydroxy-2,4-dimethoxyphenyl)-8-methoxy-, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-7-ol,3,4-dihydro-3-(3-hydroxy-2,4-dimethoxyphenyl)-8-methoxy-, (R)- (9CI)
• (3R)-3-(3-hydroxy-2,4-dimethoxyphenyl)-8-methoxy-3,4-dihydro-2H-chromen-7-ol
• duartin
• (+)-duartin
• AC1L2SMT
• DivK1c_006984
• KBio1_001928
• KBioGR_001943
• KBioSS_001290
• SpecPlus_000888
• Spectrum_000810
• Spectrum4_001602
• Spectrum5_000323
• 7,3'-Dihydroxy-2',4',8-trimethoxyisoflavan
• UM-9
• GLXC-25963
• KBio2_001290
• 101311-04-0
• DTXSID60143841
• GTPL11858
• KBio2_003858
• KBio2_006426
• 2H-1-Benzopyran-7-ol, 3,4-dihydro-3-(3-hydroxy-2,4-dimethoxyphenyl)-8-methoxy-, (R)-
• 52305-04-1
• DTXCID9066332

• Inchi： InChI=1S/C18H20O6/c1-21-14-7-5-12(17(22-2)15(14)20)11-8-10-4-6-13(19)18(23-3)16(10)24-9-11/h4-7,11,19-20H,8-9H2,1-3H3/t11-/m0/s1
• InChI Key： QVVPJFBYFYYVDM-NSHDSACASA-N
• SMILES： COC1C=CC([C@@H]2COC3C(=C(C=CC=3C2)O)OC)=C(OC)C=1O

Computed Properties

• Exact Mass: 332.126
• Monoisotopic Mass: 332.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• PSA: 77.38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 3'-hydroxy,4'-methoxyisoflavonoids
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